Cas no 1247706-43-9 ((1-Cyclopropylethyl)(2-phenoxyethyl)amine)

• Product Name: (1-Cyclopropylethyl)(2-phenoxyethyl)amine
• CAS No: 1247706-43-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5216418
• PubChem ID: 60696110
• Update Time: 2025-06-08

(1-Cyclopropylethyl)(2-phenoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopropylethyl)(2-phenoxyethyl)amine
• 1-Cyclopropyl-N-(2-phenoxyethyl)ethan-1-amine
• Cyclopropanemethanamine, α-methyl-N-(2-phenoxyethyl)-

• Inchi： 1S/C13H19NO/c1-11(12-7-8-12)14-9-10-15-13-5-3-2-4-6-13/h2-6,11-12,14H,7-10H2,1H3
• InChI Key： XWWPAAVQKJYUBN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3

Additional information on (1-Cyclopropylethyl)(2-phenoxyethyl)amine

Professional Introduction to (1-Cyclopropylethyl)(2-phenoxyethyl)amine (CAS No. 1247706-43-9)

(1-Cyclopropylethyl)(2-phenoxyethyl)amine, identified by its CAS number 1247706-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's molecular architecture, featuring a cyclopropyl group and a phenoxyethyl moiety, contributes to its distinct chemical properties and biological activities.

The cyclopropyl group, a three-membered carbon ring, is known for its stability and ability to influence the electronic and steric properties of adjacent functional groups. In contrast, the phenoxyethyl chain introduces a hydrophobic aromatic ring and an aliphatic ethyl extension, which can modulate solubility and interactions with biological targets. This combination of structural features makes (1-Cyclopropylethyl)(2-phenoxyethyl)amine a versatile scaffold for designing molecules with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the amine group in (1-Cyclopropylethyl)(2-phenoxyethyl)amine can engage in hydrogen bonding with polar residues in proteins, suggesting potential applications in the development of enzyme inhibitors or receptor modulators. Furthermore, the aromatic ring of the phenoxyethyl moiety may interact with hydrophobic pockets in biological macromolecules, offering opportunities for designing molecules with enhanced binding affinity.

In the context of drug discovery, the structural features of (1-Cyclopropylethyl)(2-phenoxyethyl)amine have been leveraged to develop novel compounds targeting neurological disorders. Preliminary studies have shown that derivatives of this compound exhibit promising activity against enzymes implicated in neurodegenerative diseases. The cyclopropyl group's stability under physiological conditions enhances the compound's metabolic profile, making it a favorable candidate for further development into therapeutic agents.

The synthesis of (1-Cyclopropylethyl)(2-phenoxyethyl)amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. The introduction of the cyclopropyl group can be achieved through ring-closing metathesis or other cyclopropanation techniques, while the phenoxyethyl chain can be incorporated via nucleophilic substitution or etherification reactions. These synthetic strategies underscore the compound's feasibility for large-scale production and further chemical modifications.

The pharmacological evaluation of (1-Cyclopropylethyl)(2-phenoxyethyl)amine has revealed intriguing biological activities that warrant further investigation. In vitro studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets for a wide range of therapeutic interventions. Additionally, the compound has shown modest efficacy in models of inflammation and pain perception, suggesting its utility in developing novel anti-inflammatory and analgesic drugs.

The growing interest in structure-based drug design has prompted researchers to explore the three-dimensional structure of (1-Cyclopropylethyl)(2-phenoxyethyl)amine using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have provided valuable information for optimizing the compound's pharmacokinetic properties and improving its binding affinity to biological targets. By leveraging these structural data, medicinal chemists can design analogs with enhanced potency and selectivity.

The potential applications of (1-Cyclopropylethyl)(2-phenoxyethyl)amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of specialty chemicals and fine chemicals used in agrochemicals and materials science. The compound's ability to form stable complexes with other molecules also opens avenues for its use in coordination chemistry and catalysis.

In conclusion, (1-Cyclopropylethyl)(2-phenoxyethyl)amine (CAS No. 1247706-43-9) represents a promising candidate for further exploration in pharmaceutical research. Its distinctive molecular architecture, combined with its favorable physicochemical properties, positions it as a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and medicinal chemistry.